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Abstract: This document provides a comprehensive technical overview of the subcellular and

tissue-specific localization of the citrin protein, the mitochondrial carrier encoded by the

SLC25A13 gene. A deficiency in citrin leads to the autosomal recessive disorder, Citrin

Deficiency. Understanding the precise location of this protein is fundamental to elucidating

disease pathophysiology and developing targeted therapeutic strategies. This guide details its

localization, presents quantitative expression data, and provides standardized protocols for its

experimental determination.

Introduction to Citrin (SLC25A13)
Citrin, also known as the mitochondrial aspartate/glutamate carrier 2 (AGC2), is a key protein in

cellular metabolism.[1] As a member of the solute carrier family 25 (SLC25), it is encoded by

the SLC25A13 gene.[2] The primary function of citrin is to catalyze the calcium-dependent

exchange of aspartate from the mitochondrial matrix for glutamate and a proton from the

cytosol.[3][4] This transport is a critical step in several major metabolic pathways, including the

urea cycle, the malate-aspartate shuttle (MAS), gluconeogenesis, and nucleotide synthesis.[5]
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[6][7] Consequently, the absence or dysfunction of citrin disrupts hepatic energy metabolism

and ammonia detoxification, leading to the clinical manifestations of Citrin Deficiency.[5][7]

Subcellular Localization
The definitive subcellular location of functional citrin is the inner mitochondrial membrane.[1][5]

[7] The protein consists of three primary domains: an N-terminal domain containing EF-hand

Ca2+ binding motifs, a central carrier domain with six transmembrane helices, and a C-terminal

domain.[3][8][9]

The N-terminal domain plays a critical role not only in calcium binding but also in the proper

targeting and import of the protein into the mitochondria.[8][10] Studies have shown that many

pathogenic missense mutations located in the N-terminal domain interfere with mitochondrial

localization, leading to the protein being mislocalized in the cytoplasm.[1][11] In contrast,

mutations within the carrier domain tend to impair transport activity without affecting its

mitochondrial import.[8][10] This distinction is crucial for understanding the molecular basis of

different disease-causing mutations.

Functional Context: The Malate-Aspartate Shuttle
The localization of citrin to the inner mitochondrial membrane is directly linked to its role in the

malate-aspartate shuttle, a vital pathway for transferring NADH reducing equivalents from the

cytosol into the mitochondrial matrix.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11586593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11309867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11948450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11309867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7614230/
https://en.wikipedia.org/wiki/Citrin
https://www.repository.cam.ac.uk/items/73a57469-2897-45e9-a95e-099766ab5979
https://www.researchgate.net/figure/Experimental-systems-to-study-function-and-mitochondrial-localization-of-citrin_fig1_384975556
https://www.repository.cam.ac.uk/items/73a57469-2897-45e9-a95e-099766ab5979
https://citrinfoundation.org/distinct-roles-for-the-domains-of-the-mitochondrial-aspartate-glutamate-carrier-citrin-in-organellar-localization-and-substrate-transport/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11948450/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11539162/
https://www.repository.cam.ac.uk/items/73a57469-2897-45e9-a95e-099766ab5979
https://citrinfoundation.org/distinct-roles-for-the-domains-of-the-mitochondrial-aspartate-glutamate-carrier-citrin-in-organellar-localization-and-substrate-transport/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytosol

Mitochondrial MatrixMalate

Oxaloacetate

MDH1

Malate

Malate Carrier

Aspartate

GOT1

Glutamate

α-Ketoglutarate

GOT1

Citrin
(SLC25A13)

H+

NADH + H+ NAD+

Oxaloacetate

MDH2

Aspartate

GOT2

Glutamateα-Ketoglutarate

 

GOT2

NADH + H+NAD+

OGC
(SLC25A11)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Immunofluorescence Subcellular Localization

1. Cell Culture & Seeding
Seed cells (e.g., HAP1, HepG2) onto glass coverslips.

2. Fixation
Fix with 4% paraformaldehyde (PFA) for 15 min.

3. Permeabilization
Permeabilize with 0.1% Triton X-100 in PBS for 10 min.

4. Blocking
Block with 5% Bovine Serum Albumin (BSA) for 1 hour.

5. Primary Antibody Incubation
Incubate with primary antibodies (e.g., rabbit anti-citrin, mouse anti-TOMM20) overnight at 4°C.

6. Secondary Antibody Incubation
Incubate with fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 anti-rabbit, Alexa Fluor 594 anti-mouse) for 1 hour.

7. Counterstaining & Mounting
Stain nuclei with DAPI and mount coverslip on a slide.

8. Imaging
Acquire images using a confocal microscope.
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Workflow for Western Blot Analysis of Mitochondrial Citrin

1. Tissue Homogenization
Homogenize fresh tissue (e.g., liver) in mitochondrial isolation buffer.

2. Differential Centrifugation
Perform low-speed spin to pellet nuclei/debris. Perform high-speed spin to pellet mitochondria.

3. Protein Quantification
Lyse mitochondrial pellet and measure protein concentration (e.g., BCA assay).

4. SDS-PAGE
Separate proteins by size on a polyacrylamide gel.

5. Protein Transfer
Transfer proteins from gel to a PVDF or nitrocellulose membrane.

6. Immunoblotting
Block membrane, then probe with primary antibodies (anti-citrin, anti-mitochondrial marker like CS or VDAC).

7. Detection
Incubate with HRP-conjugated secondary antibody and add chemiluminescent substrate.

8. Imaging & Analysis
Capture signal and quantify band intensity relative to the loading control.
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Workflow for Immunohistochemistry Tissue Staining

1. Tissue Preparation
Fix tissue in formalin and embed in paraffin (FFPE). Cut 4-5 µm sections.

2. Deparaffinization & Rehydration
Treat slides with xylene and a graded series of ethanol.

3. Antigen Retrieval
Perform heat-induced epitope retrieval (HIER) using a citrate buffer.

4. Blocking
Block endogenous peroxidase activity (H2O2) and non-specific binding sites (serum block).

5. Primary Antibody Incubation
Incubate with anti-citrin primary antibody for 1 hour at RT or overnight at 4°C.

6. Secondary Antibody & Detection
Apply a polymer-based HRP-conjugated secondary antibody, followed by a chromogen substrate (e.g., DAB).

7. Counterstaining
Lightly stain cell nuclei with hematoxylin.

8. Dehydration & Mounting
Dehydrate sections, clear with xylene, and mount with a permanent mounting medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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